Cas no 307520-46-3 (1-(propan-2-yloxy)methylcyclopropan-1-ol)

• Product Name: 1-(propan-2-yloxy)methylcyclopropan-1-ol
• CAS No: 307520-46-3
• MF: C₇H₁₄O₂
• MW: 130.184862613678
• CID: 6602886
• PubChem ID: 15877744
• Update Time: 2025-11-01

1-(propan-2-yloxy)methylcyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(propan-2-yloxy)methylcyclopropan-1-ol
• EN300-1771089
• 307520-46-3
• 1-[(propan-2-yloxy)methyl]cyclopropan-1-ol
• SCHEMBL16544849

• Inchi： 1S/C7H14O2/c1-6(2)9-5-7(8)3-4-7/h6,8H,3-5H2,1-2H3
• InChI Key： IGPGUBNQSXSWSA-UHFFFAOYSA-N
• SMILES： OC1(COC(C)C)CC1

Computed Properties

• Exact Mass: 130.099379685g/mol
• Monoisotopic Mass: 130.099379685g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 95.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 29.5Ų

Additional information on 1-(propan-2-yloxy)methylcyclopropan-1-ol

Introduction to 1-(propan-2-yloxy)methylcyclopropan-1-ol (CAS No. 307520-46-3)

1-(propan-2-yloxy)methylcyclopropan-1-ol, identified by the Chemical Abstracts Service registry number CAS No. 307520-46-3, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This molecule, featuring a cyclopropane ring linked to a propanoxy methyl group, exhibits unique structural and functional properties that make it a valuable candidate for further exploration in medicinal chemistry and synthetic applications.

The structural framework of 1-(propan-2-yloxy)methylcyclopropan-1-ol consists of a cyclopropane core, which is known for its high ring strain and reactivity, combined with an alkoxy side chain. This combination imparts distinct chemical characteristics that have garnered attention from researchers aiming to develop novel bioactive molecules. The cyclopropane moiety, in particular, is frequently employed in drug design due to its ability to introduce conformational constraints and enhance binding affinity to biological targets.

Recent advancements in the field of medicinal chemistry have highlighted the potential of cyclopropane derivatives as pharmacological agents. The strained three-membered ring of cyclopropane can undergo various chemical transformations, making it a versatile scaffold for synthesizing complex molecules. In particular, 1-(propan-2-yloxy)methylcyclopropan-1-ol has been studied for its potential applications in the development of new therapeutic agents. Its unique structure allows for modifications at multiple sites, enabling the creation of derivatives with tailored biological activities.

One of the most compelling aspects of 1-(propan-2-yloxy)methylcyclopropan-1-ol is its reactivity. The cyclopropane ring can be opened under specific conditions, leading to the formation of linear alkenes or other functionalized products. This property has been exploited in various synthetic pathways, where it serves as an intermediate for constructing more complex molecules. Additionally, the propanoxy methyl group provides a site for further functionalization, allowing chemists to introduce additional pharmacophores or improve solubility and metabolic stability.

In the context of drug discovery, 1-(propan-2-yloxy)methylcyclopropan-1-ol has been investigated for its potential as a lead compound in the development of new drugs. Its structural features suggest that it may interact with biological targets in unique ways, offering opportunities for designing molecules with improved efficacy and reduced side effects. Several studies have explored its derivatives as candidates for treating various diseases, including inflammatory disorders and infectious diseases.

The synthesis of 1-(propan-2-yloxy)methylcyclopropan-1-ol involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include the reaction of cyclopentanone derivatives with propyl halides or Grignard reagents, followed by functional group transformations to introduce the desired alkoxy methyl group. Advances in catalytic methods have also enabled more efficient and sustainable synthesis pathways, reducing the environmental impact of producing this compound.

From a computational chemistry perspective, 1-(propan-2-yloxy)methylcyclopropan-1-ol has been subjected to extensive molecular modeling studies to understand its interactions with biological targets. These studies have provided valuable insights into its binding affinity and mode of action, guiding the design of more effective derivatives. Additionally, computational methods have been used to predict metabolic pathways and potential side effects, aiding in the optimization of drug candidates before they enter clinical trials.

The pharmaceutical industry has shown increasing interest in cyclopropane-containing compounds due to their unique properties. 1-(propan-2-yloxy)methylcyclopropan-1-ol is no exception and has been patented by several companies as part of their drug discovery programs. These patents highlight its potential as a building block for developing novel therapeutics. As research continues, it is expected that more applications will emerge, further solidifying its role in pharmaceutical innovation.

In conclusion,1-(propan-2-yloxy)methylcyclopropan-1-ol (CAS No. 307520-46-3) is a compound with remarkable structural and functional characteristics that make it a promising candidate for pharmaceutical applications. Its unique reactivity and versatility in synthetic chemistry position it as a valuable tool for researchers seeking to develop new drugs. With ongoing advancements in medicinal chemistry and computational methods, 1-(propan - 2 - y lo x y ) m e t h y l c y c l o p r o p a n - 1 - o l is poised to play an increasingly important role in the discovery and development of next-generation therapeutics.